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Compound of Interest

Compound Name: Diammonium phosphite

Cat. No.: B1591576

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of diammonium phosphite, a
compound with distinct chemical properties and applications that set it apart from its more
commonly known analog, diammonium phosphate. This document aims to clarify the existing
ambiguities in publicly available data concerning its molecular weight and provides detailed
information on its synthesis and its role in specific signaling pathways, particularly in the
context of plant biology.

Core Chemical and Physical Properties

A notable point of confusion in chemical literature and supplier information is the distinction
between diammonium phosphite and diammonium phosphate. Diammonium phosphite is
the diammonium salt of phosphorous acid (HsPO3s), while diammonium phosphate is the salt of
phosphoric acid (HsPOa). This difference in the oxidation state of the phosphorus atom leads to
distinct chemical properties and applications.

The quantitative data for diammonium phosphite are summarized in the table below. The
variation in reported molecular weights may be attributable to the presence of water of
hydration or different ionic forms.
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Property Value
Systematic Name Diammonium hydrogen phosphite
Chemical Formula (NH4)2HPOs

] 134.09 g/mol [1] 115.05 g/mol [1][2] 116.06
Molecular Weight

g/mol [3][4]
Density (anhydrous) 1.619 g/cm3[1]
Appearance White crystalline granules or powder[1]
Solubility in Water Highly soluble[1]

Synthesis and Experimental Protocols

The synthesis of diammonium phosphite can be achieved through both laboratory and
industrial methods.

Laboratory Synthesis: Titration-Based Method

A common laboratory-scale synthesis involves the neutralization of phosphonic acid with an
ammonia solution.[1] This method allows for precise control over the stoichiometry of the
reaction.

Experimental Protocol:

o Preparation of Reactants: Prepare a standardized solution of phosphonic acid (e.g., 1 mol
dm~3). Prepare a standardized solution of ammonia of a similar concentration.

« Titration: A measured volume of the phosphonic acid solution is placed in a reaction vessel.
The ammonia solution is added incrementally from a burette.

e pH Monitoring: The pH of the reaction mixture is continuously monitored using a pH meter.

» Endpoint Determination: The addition of the ammonia solution is continued until the desired
pH for the formation of diammonium phosphite is reached, indicating the neutralization
endpoint.
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e Product Isolation: The resulting solution can be concentrated and cooled to induce

crystallization of diammonium phosphite. The crystals can then be collected by filtration

and dried.
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Laboratory synthesis workflow for diammonium phosphite.

Industrial Synthesis

Industrial production of diammonium phosphite involves a controlled reaction between

phosphoric acid and ammonia.[1] The process generally includes reacting ammonia gas with

phosphoric acid, cooling the resulting slurry, and then granulating the product.[1] It is important

to note that many industrial references describe a similar process for diammonium phosphate,

and care must be taken to ensure the correct reactants and conditions are used for the

synthesis of diammonium phosphite.[5][6]

Applications and Biological Activity

Diammonium phosphite has a range of applications stemming from its chemical properties.

e Reducing Agent: It serves as a reducing agent in various chemical syntheses and industrial

applications.[7]

e Corrosion Inhibitor: It is used as a corrosion inhibitor in lubricating greases.[7]

o Agriculture: In agriculture, it is utilized as a fertilizer and has the unique property of inducing

plant resistance to pathogens.[1] The phosphite anion (HPO32") is the active component in
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this biological activity.[1]

Role in Signaling Pathways: Plant Defense
Induction

The phosphite ion from diammonium phosphite is recognized for its ability to prime a plant's
defense mechanisms against pathogens.[1] This is not due to its role as a nutrient, but rather

its action as a signaling molecule.

The proposed mechanism involves the phosphite ion activating signaling pathways that lead to
the production of defensive molecules.[8] These include phytoalexins and pathogen-related
(PR) proteins, which can directly inhibit pathogen growth.[8] Additionally, these molecules can
act as systemic signals, alerting other parts of the plant to the potential threat and inducing a
broader defensive response, which can include modifications to the cell wall to impede

pathogen entry.[8]
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Phosphite-Induced Plant Defense Signaling
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Signaling pathway for phosphite-induced plant defense.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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